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Introduction: (-)-Quinic acid, a naturally occurring cyclitol and a key plant metabolite, is a
cornerstone in various biochemical and pharmaceutical research domains. It is a colorless,
crystalline solid found in cinchona bark, coffee beans, apples, and various other plants.[1][2]
Structurally, it is a 1,3,4,5-tetrahydroxycyclohexanecarboxylic acid, possessing multiple chiral
centers that make it a valuable chiral building block in the synthesis of complex natural
products and pharmaceutical agents.[2] Its most significant biological role is its position as an
intermediate in the shikimate pathway, a crucial metabolic route in plants, bacteria, and fungi
for the biosynthesis of aromatic amino acids, which is absent in animals.[3][4] This guide
provides a comprehensive overview of the chemical properties, spectroscopic data, and
relevant experimental protocols for (-)-Quinate, tailored for researchers and drug development
professionals.

Physicochemical Properties

The fundamental physicochemical properties of (-)-Quinate are summarized below. These
values are essential for its application in synthesis, formulation, and biochemical assays.
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Property Value Source(s)
Molecular Formula C7H1206 [2][5]
Molecular Weight 192.17 g/mol [2][5]
Melting Point 162 - 170 °C [2][5]
Density 1.64 g/cm3 (at 20 °C) [2][5]
Water Solubility 290 g/L [5][6]
400 g/L (at 20 °C) [2]
pKa (Acid Dissociation )
3.46 (Predicted) [11[7]
Constant)
4.27 + 0.50 (Predicted) [2]
5.05 (Experimental, 25 °C) [8]
N . _ [0]20/D = -43.9° (c=11.2 in
Specific Optical Rotation [2][9]
H20)
pH 2.0 (10 g/L in H20, 20 °C) [2][5]

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and identification of (-)-Quinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of (-)-
Quinate. The chemical shifts are indicative of the electronic environment of each nucleus.
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13C NMR Chemical Shifts (d in ppm)

1H NMR Chemical Shifts (& in ppm)

C-1:78.49 H-2a: ~2.12
C-2:43.07 H-2(3: ~1.91
C-3:69.21 H-3: ~4.10
C-4:77.68 H-4: ~3.55
C-5:72.87 H-5: ~4.00
C-6: 39.61 H-6a: ~2.20
COOH: 180.61 H-6(: ~2.05

Note: Chemical shifts can vary based on solvent
and experimental conditions. Data compiled
from references.[10][11][12][13]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of (-)-
Quinate. Under negative ion mode ESI-MS, the deprotonated molecule [M-H]~ is observed at

m/z 191.0561.[14]
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Technique Key Fragments (m/z) Interpretation
LC-ESI-QTOF (Negative) 191.0561 [M-H]~ (Parent lon)
173 [M-H-H20]-

Loss of CO2 and subsequent
129

rearrangement
111 [129-H20]~
93 Further fragmentation

Note: Fragmentation patterns
are crucial for structural
confirmation in complex
mixtures. Data compiled from
references.[14][15][16][17]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy identifies the functional groups present in the molecule based on the
absorption of infrared radiation.
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Wavenumber (cm~?)

Vibrational Mode

Functional Group

~3800 - 3300 (broad)

O-H Stretching

Hydroxyl groups (alcohol &

carboxylic acid)

~3080 - 3000 C-H Stretching sp3 C-H bonds
~1720 - 1700 C=0 Stretching Carboxylic acid
~1440 - 1350 H-C-O Twisting -
1285 - 1199 H-O-C Bending / C-O ]

Stretching

Note: IR bands confirm the
presence of characteristic
hydroxyl and carboxyl
moieties. Data compiled from
references.[10][12][18]

Biological Role: Shikimate & Quinate Pathway

(-)-Quinate is a key intermediate related to the shikimate pathway, which is essential for the

synthesis of aromatic amino acids in plants and microorganisms.[3][4] 3-Dehydroquinate, an

early intermediate in the main pathway, can be reversibly converted to quinate by the enzyme

quinate dehydrogenase (QDH).[4][19] This positions quinate as a potential storage compound

or a shunt from the primary metabolic route.[4]
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Caption: Relationship of (-)-Quinate to the core Shikimate Pathway.
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Key Experimental Protocols

Detailed and reproducible methodologies are paramount for scientific rigor. The following
section outlines protocols for key analytical experiments used to characterize (-)-Quinate.

General Workflow for Characterization

The characterization of a natural product like (-)-Quinate from a biological source follows a
structured workflow, from initial extraction to final structural confirmation.

Plant Material
(e.g., Cinchona Bark)

l

Solvent Extraction
(e.g., Maceration)

.

Liquid-Liquid Partitioning
(Fractionation)

Chromatography
(e.g., HPLC, Flash)

Pure (-)-Quinate

Structural Elucidation

pKa, Optical Rotation

MS (ESI-QTOF)
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Caption: General experimental workflow for the isolation and characterization of (-)-Quinate.

Protocol: Determination of pKa by Potentiometric
Titration

This protocol outlines the determination of the acid dissociation constant (pKa) using a pH
meter.[20][21]

e Preparation of Solutions:

o Prepare a standardized solution of a strong base, typically 0.1 M Sodium Hydroxide
(NaOH).

o Accurately weigh a sample of (-)-Quinate (e.g., 20-30 mg) and dissolve it in a known
volume of deionized water (e.g., 100 mL).[20]

o Prepare standard pH buffer solutions (e.g., pH 4.0, 7.0, and 10.0) for calibration.[21]
¢ Instrumentation Setup:
o Calibrate a pH meter using the standard buffer solutions.[21]

o Place the beaker containing the (-)-Quinate solution on a magnetic stirrer and immerse
the calibrated pH electrode.

e Titration Procedure:
o Record the initial pH of the (-)-Quinate solution.

o Add the standardized NaOH solution in small, precise increments (e.g., 0.1-0.2 mL) from a
burette.

o After each addition, allow the pH reading to stabilize before recording the value and the
total volume of titrant added.[21]
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o Continue the titration well past the equivalence point, where a sharp change in pH is
observed.

o Data Analysis:

o

Plot a titration curve of pH (y-axis) versus the volume of NaOH added (x-axis).

o Determine the equivalence point, which is the midpoint of the steepest portion of the

curve.

o The volume at the half-equivalence point (half the volume of NaOH required to reach the
equivalence point) corresponds to the point where pH = pKa.[20]

o For higher accuracy, a first-derivative plot (ApH/AV vs. V) can be used, where the peak

indicates the equivalence point.
Protocol: Spectroscopic Analyses
« NMR Sample Preparation:

o Dissolve 5-10 mg of pure (-)-Quinate in approximately 0.6-0.7 mL of a deuterated solvent
(e.g., D20, Methanol-da).

o Transfer the solution to a 5 mm NMR tube.

o Acquire H, 13C, and 2D NMR (e.g., COSY, HSQC) spectra using a high-field NMR
spectrometer. Tetramethylsilane (TMS) or a residual solvent peak is used as an internal
reference.[22]

e MS Sample Preparation (LC-MS):

o Prepare a dilute solution of (-)-Quinate (e.g., 1-10 pg/mL) in a suitable solvent system,
typically a mixture of water and acetonitrile or methanol, often with a small amount of
formic acid or ammonium hydroxide to aid ionization.

o Inject the sample into an HPLC system coupled to a mass spectrometer (e.g., ESI-QTOF)
for analysis.[23]
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¢ FT-IR Sample Preparation (Solid State):

o Grind a small sample (20-30 mg) of (-)-Quinate into a very fine powder using an agate
mortar and pestle.[20]

o Add 2-3 drops of Nujol (mineral oil) and continue grinding to create a smooth,
homogeneous mull.[20]

o Apply a thin film of the mull between two sodium chloride (NacCl) or potassium bromide
(KBr) plates for analysis. Alternatively, prepare a KBr pellet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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